1-[4-(benzyloxy)phenoxy]-3-(4-morpholinyl)-2-propanol

• IUPAC Name: 1-morpholin-4-yl-3-(4-phenylmethoxyphenoxy)propan-2-ol
• InChI: InChI=1S/C20H25NO4/c22-18(14-21-10-12-23-13-11-21)16-25-20-8-6-19(7-9-20)24-15-17-4-2-1-3-5-17/h1-9,18,22H,10-16H2
• InChI Key: BAXJVBXYIQTKQE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(COC2=CC=C(C=C2)OCC3=CC=CC=C3)O
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

1-[4-(benzyloxy)phenoxy]-3-(4-morpholinyl)-2-propanol, also known as BIP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a selective antagonist of the β-adrenergic receptor and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

1-[4-(benzyloxy)phenoxy]-3-(4-morpholinyl)-2-propanol acts as a selective antagonist of the β-adrenergic receptor by binding to the receptor and preventing the activation of downstream signaling pathways. This results in a decrease in the activity of the receptor and a reduction in the physiological effects mediated by this receptor.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including a reduction in heart rate and blood pressure, an increase in insulin secretion, and a decrease in lipolysis. These effects are mediated by the β-adrenergic receptor and are important in the regulation of metabolism and cardiovascular function.

Advantages and Limitations for Lab Experiments

1-[4-(benzyloxy)phenoxy]-3-(4-morpholinyl)-2-propanol has several advantages for use in lab experiments, including its selective antagonism of the β-adrenergic receptor and its ability to modulate physiological processes. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on 1-[4-(benzyloxy)phenoxy]-3-(4-morpholinyl)-2-propanol, including the development of new drugs that target the β-adrenergic receptor, the study of the role of this receptor in disease states, and the investigation of the potential use of this compound in clinical settings. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on physiological processes.

Scientific Research Applications

1-[4-(benzyloxy)phenoxy]-3-(4-morpholinyl)-2-propanol has been widely used in scientific research due to its selective antagonism of the β-adrenergic receptor. This receptor is involved in a range of physiological processes, including heart rate, blood pressure, and metabolism. This compound has been used to study the role of the β-adrenergic receptor in these processes and to develop new drugs that target this receptor.